Oxyacanthan

• Molecular Formula: C32H30N2O2
• Molecular Weight: 474.6 g/mol
• IUPAC Name: (1R,14S)-8,23-dioxa-15,30-diazaheptacyclo[22.6.2.29,12.13,7.114,18.027,31.022,33]hexatriaconta-3(36),4,6,9(35),10,12(34),18(33),19,21,24(32),25,27(31)-dodecaene
• InChI: InChI=1S/C32H30N2O2/c1-3-22-17-26(5-1)35-25-10-7-21(8-11-25)18-30-32-24(14-16-34-30)4-2-6-31(32)36-27-12-9-23-13-15-33-29(19-22)28(23)20-27/h1-12,17,20,29-30,33-34H,13-16,18-19H2/t29-,30+/m1/s1
• InChI Key: MZSYZRMPLNZZJS-IHLOFXLRSA-N
• Isomeric SMILES: C1CN[C@H]2CC3=CC=C(C=C3)OC4=CC=CC(=C4)C[C@@H]5C6=C(CCN5)C=CC(=C6)OC7=CC=CC1=C27
• Canonical SMILES: C1CNC2CC3=CC=C(C=C3)OC4=CC=CC(=C4)CC5C6=C(CCN5)C=CC(=C6)OC7=CC=CC1=C27

Description

Oxyacanthan is an isoquinoline alkaloid fundamental parent and a bisbenzylisoquinoline alkaloid.

Scientific Research Applications

1. Applications in Ion-Conducting Materials

• Lanthanum silicate oxyapatites, including oxyacanthan variants, have been used to create dense transparent ceramics. These materials are known for their ion-conducting properties and are developed using freeze-drying and spark plasma sintering methods (Chesnaud et al., 2007).

2. Agricultural and Horticultural Development

• Crataegus oxyacantha, a plant from the Rosacea family and a variant of oxyacanthan, has been studied for its growth and yield under different agricultural conditions. Significant growth and seed production were observed under specific treatments, indicating its potential in horticulture and medicinal plant cultivation (Gopichand et al., 2017).

3. Statistical Analysis in Archaeology

• The software package OxCal, which utilizes oxyacanthan, plays a crucial role in calibrating radiocarbon dates and analyzing chronological information. This software is instrumental in archaeological research, offering robust models for deposition and aiding in statistical analysis (Ramsey & Lee, 2013).

4. Medicinal and Pharmacological Research

• Crataegus oxyacantha, associated with oxyacanthan, has been extensively studied for its pharmacological activities, especially in cardiology. Its fruit extracts show properties used in treating cardiovascular disorders and have implications for genetic toxicity studies (Yonekubo et al., 2018).

5. Neurological Research

• The compounds isolated from Crataegus oxyacantha have shown significant potential in inhibiting cholinesterases, which is a critical factor in managing Alzheimer’s disease. This aspect of oxyacanthan research is crucial in the development of treatments for neurodegenerative diseases (Ali et al., 2017).

6. Extraction and Separation Science

• Oxyacanthan derivatives like sym-dibenzo-16-crown-5-oxyacetic acid have been used effectively in the extraction of lanthanides from aqueous solutions. This has significant implications in the field of analytical chemistry, particularly in the separation and purification processes (Tang & Wai, 1986).

7. Cardiovascular Health Research

• The cardioprotective effects of Crataegus oxyacantha extract, in combination with resistance training, have been studied in diabetic rats. This research has implications for understanding the role of oxyacanthan in reducing ischemia-reperfusion injury and oxidative stress (Ranjbar et al., 2018).